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Compound of Interest

Compound Name:
3-Chloro-4-isopropoxy-5-

methoxybenzaldehyde

CAS No.: 428847-03-4

Cat. No.: B2533829

Get Quote

Executive Summary & Immediate Action
3-Chloro-4-isopropoxy-5-methoxybenzaldehyde is a halogenated aromatic aldehyde used

primarily as a pharmaceutical intermediate.[1][2][3] Its disposal requires strict segregation from

non-halogenated solvents due to the presence of the chlorine atom on the aromatic ring.[1][3]

Improper disposal (e.g., mixing with general organic solvents) can lead to the formation of toxic

byproducts (dioxins/furans) during standard fuel blending incineration.[1][3]

Disposal Classification:Halogenated Organic Waste Primary Hazard: Skin/Eye Irritant, Potential

Sensitizer, Combustible.[1][2]

Emergency Response Card (Spills < 100g)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b2533829#bc-rfq
https://www.benchchem.com/product/b2533829/docs?utm_src=pdf-body#proper-disposal-procedures-for-3-chloro-4-isopropoxy-5-methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-methoxybenzaldehyde
https://www.fishersci.com/shop/products/3-chloro-5-hydroxy-4-metho-1g/502132756
https://cymitquimica.com/cas/18962-05-5/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-methoxybenzaldehyde
https://cymitquimica.com/cas/18962-05-5/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-methoxybenzaldehyde
https://cymitquimica.com/cas/18962-05-5/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-methoxybenzaldehyde
https://www.fishersci.com/shop/products/3-chloro-5-hydroxy-4-metho-1g/502132756
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2533829?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Action Procedure

Isolate
Evacuate the immediate area (3-5 meters).[1][2]

[3] Mark "Chemical Spill".[1][3]

PPE

Nitrile gloves (double gloved), safety goggles,

lab coat, N95/P100 respirator if dust is present.

[1][2]

Contain

Cover with vermiculite or dry sand.[1][2] Do

NOT use combustible materials (sawdust).[1][2]

[3]

Clean
Scoop absorbed material into a wide-mouth jar

labeled "Hazardous Waste - Halogenated Solid".

Decontaminate
Wipe surface with soap and water; dispose of

wipes as solid hazardous waste.[1][2][3]

Chemical Profile & Hazard Identification
Since specific Safety Data Sheets (SDS) for this exact intermediate may be limited in public

repositories, safety protocols are derived from validated structural analogs (e.g., 5-

Chlorovanillin, 3-Chloro-4-methoxybenzaldehyde) [1, 2].[2][3]
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Property Description Operational Implication

Chemical Structure
Halogenated Benzaldehyde

Derivative

Must be segregated from non-

halogenated waste streams to

comply with EPA/RCRA

incineration standards.[1][2]

Physical State Solid (Crystalline/Powder)

Dust control measures are

required during transfer to

waste containers.[1][2][3]

Reactivity Oxidizable (Aldehyde group)

Incompatible with strong

oxidizers (e.g.,

permanganates, peroxides).[1]

[2] Store away from light/air.[1]

[3]

Flash Point > 100°C (Estimated)

Combustible but not highly

flammable.[1][2][3] Classified

as Class IIIB combustible

liquid/solid.[1][2][3]

Toxicity Irritant (H315, H319, H335)

Avoid inhalation.[1][2] All waste

transfer must occur in a fume

hood.[1][3]

Waste Characterization & Segregation Strategy
Effective disposal begins with segregation.[1][3] The chlorine substituent dictates the disposal

path.[1][3]

The "Halogen Rule"
In most industrial and academic waste streams, any organic waste containing >1,000 ppm

(0.1%) halogen content must be classified as Halogenated Waste.[1][2] This compound is ~15-

18% chlorine by weight, placing it well above the threshold.[2][3]

Stream A (CORRECT): Halogenated Organic Waste.[1][2][3] Destination: High-temperature

incineration (>1100°C) with acid gas scrubbing.[1][2][3]
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Stream B (INCORRECT): Non-Halogenated Solvents.[1][2][3] Destination: Fuel

blending/Energy recovery.[1][3] Do not use.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound or Residue)
Applicable for: Expired stocks, reaction residues, contaminated solids.[1][2][3]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.[1][3]

Avoid metal containers if the compound has degraded to release acidic vapors.[1][3]

Labeling: Attach a hazardous waste tag.

Chemical Name: 3-Chloro-4-isopropoxy-5-methoxybenzaldehyde.[1][2]

Constituents: 100%.[1][2]

Hazard Checkbox: Toxic, Irritant.[1][2][4]

Transfer:

Place the waste container in a fume hood.[1][3]

Transfer solid using a plastic spatula.[1][3]

Wipe the spatula with a solvent (e.g., acetone) and dispose of the wipe in the same

container.[1][3]

Sealing: Screw the cap tightly. Parafilm is recommended for long-term storage to prevent

aldehyde oxidation.[1][3]

Protocol B: Liquid Waste (Mother Liquors)
Applicable for: Reaction mixtures containing the compound dissolved in solvents (e.g., DCM,

Ethyl Acetate).[1][2][3]

Solvent Compatibility Check:
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If dissolved in Dichloromethane (DCM) or Chloroform: Pour directly into the Halogenated

Waste carboy.[1][2][3]

If dissolved in Acetone, Methanol, or Ethyl Acetate: Even though the solvent is non-

halogenated, the presence of the solute (the benzaldehyde derivative) contaminates the

entire mixture.[1][2] The entire volume must be classified as Halogenated Waste.[1][2][3]

pH Check: Ensure the solution is neutral (pH 6-8). Acidic byproducts (common in chlorination

reactions) should be neutralized with Sodium Bicarbonate before disposal to prevent

container pressurization.[1][3]

Transfer: Use a funnel in the fume hood.[1][2][3] Do not overfill the carboy (leave 10%

headspace).[1][2][3]

Protocol C: Empty Containers[3]
Triple Rinse: Rinse the empty bottle three times with a small volume of acetone or ethanol.[1]

[2][3]

Rinsate Disposal: Pour all rinsates into the Halogenated Waste stream.[1][2][3]

Defacing: Cross out the original label. Mark "Triple Rinsed" and dispose of the glass/plastic

bottle in the standard lab glass trash (unless local regulations require treating it as

hazardous debris).

Visual Workflow: Disposal Decision Tree
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Waste Generation:
3-Chloro-4-isopropoxy-5-methoxybenzaldehyde

Physical State?

Solid / Powder

Dry Material

Liquid Solution

Dissolved

DISPOSAL STREAM:
Solid Hazardous Waste

(Trace Halogens)

Pack in HDPE/Glass

Is the solvent Halogenated?
(e.g., DCM, Chloroform)

Solvent is Halogenated

Yes

Solvent is Non-Halogenated
(e.g., Acetone, MeOH)

No

DISPOSAL STREAM:
Halogenated Organic Waste

(High Temp Incineration)

Direct Pour CONTAMINATED:
Must treat as Halogenated

Click to download full resolution via product page

Figure 1: Decision logic for segregating halogenated benzaldehyde waste streams.

Regulatory Compliance & Environmental Impact[1]
EPA RCRA Considerations
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Under the US Resource Conservation and Recovery Act (RCRA), this material does not

typically carry a specific "P" or "U" listing unless it is a discarded commercial chemical product

of a specific grade.[2][3] However, it falls under the "Characteristic" waste rules if it exhibits

ignitability (D001) or reactivity.[1][3]

Waste Code Recommendation: If not specifically listed, use D001 (if ignitable) or label as

Non-RCRA Regulated Hazardous Waste (state dependent), but always manage as

Halogenated Organics for the disposal facility profile.[1][2][3]

Dioxin Prevention: Halogenated aromatics are precursors to polychlorinated dibenzodioxins

(PCDDs) if incinerated at low temperatures [3].[1][2][3] By segregating this waste into the

"Halogenated" stream, you ensure it is sent to a facility equipped with secondary combustion

chambers operating >1100°C and rapid quench cooling, which prevents dioxin formation.[1]

[2]

Storage Compatibility[1]
Store Away From: Amines (potential for Schiff base formation), Strong Oxidizers, and Strong

Bases.[1][2]

Shelf Life: Aldehydes oxidize to carboxylic acids over time.[1][2] Check for white crusts (acid

formation) around the cap before handling old containers.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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